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Compound of Interest

Compound Name: Mal-PEG8-NHS ester

Cat. No.: B608853 Get Quote

Introduction
The surface modification of nanoparticles is a critical step in the development of advanced

materials for drug delivery, diagnostics, and various biomedical applications. The use of

heterobifunctional linkers, such as Maleimide-PEG8-NHS ester, provides a robust method for

conjugating targeting ligands, therapeutic molecules, or imaging agents to the nanoparticle

surface.[1][2][3] This linker is composed of three key components:

N-Hydroxysuccinimide (NHS) Ester: A reactive group that forms stable amide bonds with

primary amines (-NH2) present on the surface of nanoparticles or on proteins.[3][4]

Polyethylene Glycol (PEG8) Spacer: An eight-unit PEG chain that enhances the solubility of

the conjugate, improves biocompatibility, reduces nonspecific protein adsorption

(opsonization), and minimizes steric hindrance. This "stealth" property can prolong the

circulation time of nanoparticles in vivo.

Maleimide Group: A functional group that specifically reacts with free sulfhydryl (thiol) groups

(-SH) to form a stable thioether bond, commonly used for conjugating peptides, antibodies,

or other thiol-containing molecules.

The sequential nature of these reactions allows for a controlled, two-step conjugation process,

making Mal-PEG8-NHS ester a versatile tool for creating precisely engineered nanoparticle

constructs.
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Chemical Reaction Scheme
The overall process involves two primary covalent reactions. First, the NHS ester end of the

linker reacts with amine groups on the nanoparticle surface. Second, the maleimide end of the

now-attached linker reacts with thiol groups on the ligand to be conjugated.
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Step 1: Nanoparticle Functionalization

Step 2: Ligand Conjugation

Amine-Functionalized
Nanoparticle

Maleimide-Functionalized
Nanoparticle

 NHS Ester Reaction
 (pH 7.0-8.0) 

Mal-PEG8-NHS Ester

Ligand-Conjugated
Nanoparticle

 Maleimide Reaction
 (pH 6.5-7.5) 

Thiol-Containing
Ligand (e.g., Peptide)
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Start

1. Disperse Amine-NPs
in Reaction Buffer

3. Mix NPs and Linker
(RT, 30-60 min)

2. Dissolve Mal-PEG8-NHS Ester
in DMSO/DMF

4. Quench Reaction
(Tris or Glycine)

5. Purify Maleimide-NPs
(Centrifuge/Dialysis)

7. Mix Maleimide-NPs and Ligand
(RT, 30-120 min)

6. Prepare Thiol-Ligand
(Reduce if needed)

8. Purify Final Conjugate
(Centrifuge/Dialysis)

End Product:
Ligand-Conjugated NP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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